Cas no 1638764-93-8 (trans-3-aminocyclobutanecarbonitrile hydrochloride)

• Product Name: trans-3-aminocyclobutanecarbonitrile hydrochloride
• CAS No: 1638764-93-8
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD28501421
• CID: 4610261
• PubChem ID: 91663849
• Update Time: 2025-08-03

trans-3-aminocyclobutanecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminocyclobutane-1-carbonitrile hydrochloride
• cis-3-aminocyclobutanecarbonitrile hydrochloride
• 3-Aminocyclobutanecarbonitrile hydrochloride
• trans-3-aminocyclobutanecarbonitrile hydrochloride
• 3-Aminocyclobutanecarbonitrile HCl
• 3-AMINOCYCLOBUTANECARBONITRILE HYDROCHLORIDE
• 3-Aminocyclobutane-1-carbonitrile HCl
• cis-3-Aminocyclobutanecarbonitrile HCl
• AMY33682
• S
• MFCD26959098
• MFCD28501419
• cis-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL25190949
• YKC57204
• SY301437
• 1523572-04-4
• Z1813175336
• SB12890
• CS-0049715
• 3-aminocyclobutane-1-carbonitrile;hydrochloride
• SCHEMBL17374276
• EN300-6739313
• SB12888
• TRANS-3-AMINOCYCLOBUTANECARBONITRILE HCL
• P17914
• Cyclobutanecarbonitrile, 3-amino-, hydrochloride (1:1), cis-
• (1S,3S)-3-AMINOCYCLOBUTANE-1-CARBONITRILE HYDROCHLORIDE
• AKOS025289615
• 1638764-93-8
• BS-43013
• CS-0047793
• 1393180-30-7
• trans-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL17374208
• 3-aminocyclobutanecarbonitrile;hydrochloride
• 1638765-32-8
• MFCD28501421
• SB11119
• AS-33913
• SY321079
• DB-151515
• CS-0102277
• AS-53551
• AKOS030238379
• SY099057
• (1r,3r)-3-aminocyclobutane-1-carbonitrile hydrochloride
• P16656

• MDL： MFCD28501421
• Inchi： 1S/C5H8N2.ClH/c6-3-4-1-5(7)2-4;/h4-5H,1-2,7H2;1H
• InChI Key： LZZBWDSIAXVWHX-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C#N)C1

Computed Properties

• Exact Mass: 132.0454260 g/mol
• Monoisotopic Mass: 132.0454260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• Molecular Weight: 132.59

Additional information on trans-3-aminocyclobutanecarbonitrile hydrochloride

Comprehensive Overview of trans-3-aminocyclobutanecarbonitrile hydrochloride (CAS No. 1638764-93-8)

Trans-3-aminocyclobutanecarbonitrile hydrochloride (CAS No. 1638764-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclobutane ring structure and nitrile functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry (trans-configuration) and hydrochloride salt form enhance solubility and stability, making it particularly valuable in drug discovery and development.

In recent years, the demand for small-molecule building blocks like trans-3-aminocyclobutanecarbonitrile hydrochloride has surged due to their role in designing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers frequently search for "CAS 1638764-93-8 suppliers" or "trans-3-aminocyclobutanecarbonitrile hydrochloride synthesis," reflecting its industrial relevance. The compound’s rigid cyclobutane scaffold is pivotal in modulating molecular conformation, a feature exploited in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs)—two cutting-edge areas in medicinal chemistry.

The nitrile group (-CN) in trans-3-aminocyclobutanecarbonitrile hydrochloride offers synthetic flexibility, enabling transformations into amides, carboxylic acids, or heterocycles. This adaptability aligns with trends in green chemistry, where efficient atom economy and minimal waste generation are prioritized. Laboratories often inquire about "safe handling of nitrile-containing compounds" or "alternatives to cyanide-based reagents," underscoring the need for sustainable practices. Notably, the compound’s hydrochloride salt form improves crystallinity, facilitating purification—a critical factor in high-throughput screening (HTS) workflows.

From a structural perspective, the cyclobutane ring in trans-3-aminocyclobutanecarbonitrile hydrochloride introduces ring strain, which can enhance binding affinity to biological targets. This property is leveraged in covalent inhibitor development, a hot topic in oncology research. Queries such as "cyclobutane derivatives in drug discovery" or "strain-release amination" highlight the scientific community’s interest in exploiting ring strain for therapeutic innovation. Additionally, the compound’s chirality makes it a candidate for asymmetric catalysis studies, particularly in synthesizing enantiomerically pure APIs (active pharmaceutical ingredients).

Analytical characterization of trans-3-aminocyclobutanecarbonitrile hydrochloride typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques address common user questions like "how to confirm trans-configuration in cyclobutanes" or "HPLC methods for aminonitrile quantification." The compound’s stability under various pH conditions is another area of exploration, especially for formulations requiring lyophilization or solid dispersion techniques. Such details are crucial for patent applications and regulatory submissions, where "CMC (chemistry, manufacturing, and controls) documentation" is a frequent search term.

Beyond pharmaceuticals, trans-3-aminocyclobutanecarbonitrile hydrochloride finds niche applications in material science, particularly in designing photoactive polymers and liquid crystals. Its polar functional groups enable interactions with conductive matrices, a property explored in "organic electronics" research. Environmental scientists also examine its biodegradation pathways, responding to queries like "ecotoxicity of nitrile compounds." This multidisciplinary utility reinforces its status as a high-value chemical entity.

In summary, trans-3-aminocyclobutanecarbonitrile hydrochloride (CAS No. 1638764-93-8) exemplifies the convergence of structural ingenuity and practical applicability. Its role in advancing precision medicine, sustainable synthesis, and advanced materials ensures continued relevance. As research evolves, so will its applications—making it a compound worth monitoring in both academic and industrial spheres.